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Compound of Interest

Compound Name: Methyl 9-hydroxynonanoate

Cat. No.: B013662

For researchers, scientists, and drug development professionals, understanding the nuanced
differences between structurally similar bioactive lipids is paramount. This guide provides a
comprehensive structural and functional comparison of Methyl 9-hydroxynonanoate with
other key hydroxy fatty acid esters, supported by available data and experimental context.

Methyl 9-hydroxynonanoate, a simple monohydroxy fatty acid ester, is a member of the
broader class of fatty acid esters of hydroxy fatty acids (FAHFAS). This emerging class of
endogenous lipids has garnered significant attention for its potential therapeutic applications,
including anti-inflammatory and anti-diabetic properties.[1][2] The position of the hydroxyl group
and the overall chain length of these esters are critical determinants of their biological activity.
This guide will delve into a structural comparison, supported by physicochemical data, and
explore the functional implications based on studies of related compounds.

Structural and Physicochemical Comparison

The fundamental structure of Methyl 9-hydroxynonanoate and its close structural relatives is
characterized by a methyl esterified carboxylic acid and a hydroxyl group at a specific position
along the aliphatic chain. These subtle variations in structure can significantly influence their
physicochemical properties and, consequently, their biological function.
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Molecular o Density
Molecular . Boiling
Compound Weight ( . (g/mL at Reference
Formula Point (°C)
g/mol ) 25°C)
Methyl 9-
hydroxynona C10H2003 188.27 272 0.97
noate
Methyl 8-
hydroxyoctan =~ C9H1803 174.24 N/A N/A [3]
oate
Methyl 10-
hydroxydeca C11H2203 202.29 N/A N/A [4]
noate
Methyl 2-
hydroxyoctan = C9H1803 174.24 N/A N/A [5]
oate
Methyl 3-
hydroxynona C10H2003 188.26 N/A N/A [6]
noate

N/A: Data not readily available in the searched literature.

Performance Comparison: Insights from Related
Compounds

Direct comparative studies on the biological performance of Methyl 9-hydroxynonanoate
against other simple hydroxy fatty acid esters are limited in the currently available scientific
literature. However, by examining studies on structurally related and more complex FAHFAs,
we can infer potential structure-activity relationships.

Anti-inflammatory Activity:

Research on various FAHFAs has consistently demonstrated their anti-inflammatory potential.
For instance, linoleic acid esters of hydroxy linoleic acids have been identified as anti-
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inflammatory lipids.[7] A study on (10E,12Z,157)-9-hydroxy-10,12,15-octadecatrienoic acid
methyl ester, a more complex hydroxy fatty acid ester, demonstrated its ability to suppress
inflammation.[2] Furthermore, an analysis of 9-PAHSA (palmitic acid ester of 9-hydroxystearic
acid) analogues, synthesized from methyl 9-oxononanoate, revealed that modifications to the
hydrocarbon chain length can maintain or even enhance anti-inflammatory activity.[1] This
suggests that the C9 backbone of Methyl 9-hydroxynonanoate is a viable scaffold for anti-
inflammatory properties, though its potency relative to other chain lengths and hydroxyl
positions requires direct experimental validation.

Receptor Activation:

Some FAHFAs are known to exert their effects through the activation of G-protein coupled
receptors, such as GPR40 and GPR120, which are involved in metabolic and inflammatory
signaling. While direct evidence for Methyl 9-hydroxynonanoate is lacking, it is plausible that
it and other simple hydroxy fatty acid esters could interact with these or other receptors. The
chain length and position of the hydroxyl group would likely be key determinants of binding
affinity and activation potency.

Experimental Protocols

The synthesis and evaluation of hydroxy fatty acid esters involve a series of well-defined
chemical and analytical procedures.

General Synthesis of w-Hydroxy Fatty Acid Methyl Esters:

A common route to synthesize compounds like Methyl 9-hydroxynonanoate involves the
oxidative cleavage of a larger, unsaturated fatty acid methyl ester, followed by reduction. For
instance, Methyl 9-hydroxynonanoate can be synthesized from methyl oleate.[4]

Experimental Workflow for Synthesis and Evaluation:
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Synthesis

Unsaturated Fatty Acid Methyl Ester (e.g., Methyl Oleate)

A4

Oxidative Cleavage (e.g., Ozonolysis)

A
Reduction (e.g., Hydrogenation)

Biological Evaluation

A
Purification (e.g., Distillation, Chromatography) Cell Culture (e.g., Macrophages)
A \ 4
w-Hydroxy Fatty Acid Methyl Ester (e.g., Methyl 9-hydroxynonanoate) Inflammatory Stimulus (e.g., LPS)
\ 4 \ 4

Treatment with Hydroxy Fatty Acid Esters

\ 4
Anti-inflammatory Assay (e.g., Cytokine Measurement via ELISA)

4
Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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